Cas no 2411226-74-7 (N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide)

• Product Name: N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide
• CAS No: 2411226-74-7
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5356023
• PubChem ID: 146098403
• Update Time: 2025-05-28

N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-Oxazol-4-yl)propyl]but-2-ynamide
• Z3952175309
• N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide

• Inchi： 1S/C10H12N2O2/c1-3-5-10(13)12-8(4-2)9-6-14-7-11-9/h6-8H,4H2,1-2H3,(H,12,13)
• InChI Key： GTLHUVFINXRRKX-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)C(CC)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide

Comprehensive Overview of N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide (CAS No. 2411226-74-7)

N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide (CAS No. 2411226-74-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique oxazole and ynamide functional groups, exhibits remarkable potential in various applications, ranging from pharmaceutical intermediates to advanced material synthesis. The presence of the 1,3-oxazol-4-yl moiety enhances its reactivity and binding affinity, making it a valuable candidate for drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide has surged, driven by the growing interest in targeted therapies and personalized medicine. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged to design inhibitors for specific enzymes or receptors. The compound's but-2-ynamide segment further contributes to its versatility, enabling facile modifications for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research.

From a synthetic perspective, CAS No. 2411226-74-7 represents a fascinating case study in modern organic chemistry. Its synthesis often involves multi-step reactions, including Sonogashira coupling and oxazole ring formation, which are widely discussed in academic and industrial circles. The compound's stability under various conditions also makes it a promising candidate for high-throughput screening (HTS) applications, a technique frequently searched by professionals in drug discovery.

The ynamide functionality in N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide has sparked interest in material science, particularly in the development of click chemistry applications. Click chemistry, a Nobel Prize-winning concept, relies on highly efficient and selective reactions, and compounds like this are often explored for their potential in polymer crosslinking or surface functionalization. This aligns with the increasing demand for sustainable materials and green chemistry solutions, topics that dominate environmental and industrial discussions.

Analytical characterization of CAS No. 2411226-74-7 typically involves advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for ensuring purity and confirming structural integrity, which are paramount in both research and commercial settings. The compound's spectral data is often shared in scientific databases, contributing to the broader cheminformatics ecosystem—a field gaining traction due to the rise of AI-driven drug discovery.

In the context of intellectual property, N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide has been referenced in several patents, highlighting its commercial relevance. Its applications span agrochemicals, cosmeceuticals, and even electronic materials, reflecting the compound's interdisciplinary appeal. This versatility makes it a frequent subject of patent searches and technology landscaping reports, which are essential tools for R&D strategists.

Safety and handling of CAS No. 2411226-74-7 are governed by standard laboratory protocols, emphasizing the importance of risk assessment and material safety data sheets (MSDS). While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. These precautions are part of the broader discourse on laboratory best practices, a topic frequently queried by early-career chemists.

Looking ahead, the trajectory of N-1-(1,3-oxazol-4-yl)propylbut-2-ynamide research is likely to intersect with emerging technologies like machine learning in chemistry and automated synthesis platforms. These innovations promise to accelerate the exploration of its derivatives, potentially unlocking new therapeutic or material applications. As the scientific community continues to prioritize molecular diversity and functional group compatibility, this compound stands as a testament to the ingenuity of modern chemical design.